BENGHE Foundational & Exploratory

Check Availability & Pricing

3,3',4,4'-Tetrachloroazobenzene CAS number
and molecular structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,3'4,4'-Tetrachloroazobenzene

Cat. No.: B1205647

An In-depth Technical Guide to 3,3',4,4'-
Tetrachloroazobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,3',4,4'-Tetrachloroazobenzene
(TCAB), a halogenated aromatic hydrocarbon of significant toxicological interest. This
document details its chemical identity, molecular structure, synthesis, and analytical
methodologies. A core focus is placed on its mechanism of action through the aryl hydrocarbon
receptor (AhR) signaling pathway and its associated toxicological effects. Quantitative data are
presented in structured tables for clarity, and key experimental protocols are outlined. Visual
diagrams generated using the DOT language are provided to illustrate critical pathways and
workflows.

Chemical Identity and Molecular Structure

3,3',4,4'-Tetrachloroazobenzene is a chlorinated derivative of azobenzene. It is not
commercially produced but arises as a contaminant during the synthesis of certain herbicides.

CAS Number: 14047-09-7[1]

Molecular Formula: C12HeClaN2
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Molecular Weight: 320.00 g/mol

Appearance: Bright orange crystalline solid.[2]

Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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